Cas no 111735-81-0 (Cyclopropanecarboxylic acid, 1-cyano-2-(1-methylethyl)-, methyl ester, trans- (9CI))
111735-81-0 structure
Product Name:Cyclopropanecarboxylic acid, 1-cyano-2-(1-methylethyl)-, methyl ester, trans- (9CI)
CAS No:111735-81-0
MF:C9H13NO2
MW:167.205022573471
CID:894464
Update Time:2025-04-19
Cyclopropanecarboxylic acid, 1-cyano-2-(1-methylethyl)-, methyl ester, trans- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cyclopropanecarboxylic acid, 1-cyano-2-(1-methylethyl)-, methyl ester, trans- (9CI)
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- Inchi: 1S/C9H13NO2/c1-6(2)7-4-9(7,5-10)8(11)12-3/h6-7H,4H2,1-3H3/t7-,9-/m0/s1
- InChI Key: FYWPCWIURWMMFL-CBAPKCEASA-N
- SMILES: [C@]1(C#N)(C(OC)=O)C[C@H]1C(C)C
Computed Properties
- Exact Mass: 167.09469
Experimental Properties
- PSA: 50.09
Cyclopropanecarboxylic acid, 1-cyano-2-(1-methylethyl)-, methyl ester, trans- (9CI) Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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